Cas no 1806958-18-8 (3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1806958-18-8
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4807265
• Update Time: 2025-05-23

3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H5F5N2O/c1-17-8-4(2-15)6(9(12,13)14)5(3-16-8)7(10)11/h3,7H,1H3
• InChI Key： JTCDMOFBPLRZKR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N=CC=1C(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.4
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1806958-18-8)

3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1806958-18-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine contribute to its versatility. The presence of a cyano group at the 3-position and a methoxy group at the 2-position enhances its ability to participate in nucleophilic substitution reactions, while the fluorinated groups improve its lipophilicity and metabolic stability. These attributes are particularly relevant in the design of pesticides and herbicides, where efficacy and environmental persistence are critical factors. Recent studies have highlighted its potential as a key building block for next-generation agrochemicals that address resistance issues in pest management.

In the pharmaceutical sector, 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine is being investigated for its role in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. The compound's ability to modulate electronic and steric properties makes it an attractive candidate for drug discovery programs. For instance, its incorporation into kinase inhibitors has shown promise in preclinical studies, particularly in oncology and inflammatory diseases. The growing demand for fluorinated pharmaceuticals further underscores the importance of this compound in modern medicinal chemistry.

From a synthetic perspective, the preparation of 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine involves multi-step reactions, often starting from commercially available pyridine precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination have been employed to improve yield and selectivity. These innovations align with the broader trend toward green chemistry and sustainable manufacturing processes, which are top priorities for both academic and industrial researchers. The compound's CAS No. 1806958-18-8 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance.

The commercial availability of 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine has expanded in recent years, driven by its rising demand in high-value applications. Suppliers and manufacturers are increasingly offering custom synthesis services to meet the needs of diverse research and development projects. Quality control measures, including HPLC purity analysis and NMR characterization, ensure that the compound meets stringent industry standards. Additionally, its storage and handling require attention to moisture sensitivity, which is a common consideration for fluorinated compounds.

Looking ahead, the potential of 3-Cyano-5-(difluoromethyl)-2-methoxy-4-(trifluoromethyl)pyridine is expected to grow as new applications emerge. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches positions it as a valuable tool in drug and agrochemical discovery. Furthermore, the integration of computational modeling and machine learning in molecular design is likely to unlock additional functionalities for this compound. As the scientific community continues to explore its properties, CAS No. 1806958-18-8 will remain a focal point for innovation in multiple disciplines.